N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(3-chloro-2-methylphenyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]oxamide
• InChI: InChI=1S/C24H23ClN2O3/c1-16-20(25)9-6-10-21(16)27-23(29)22(28)26-15-24(2,30)19-13-11-18(12-14-19)17-7-4-3-5-8-17/h3-14,30H,15H2,1-2H3,(H,26,28)(H,27,29)
• InChI Key: LSBSEAJCAIADET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC(C)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C24H23ClN2O3
• Molecular Weight: 422.9 g/mol

Description

The compound is a complex organic molecule that contains elements of biphenyl and chloromethylphenyl groups. Biphenyl is a type of aromatic hydrocarbon that has a wide range of uses in industry. Chloromethylphenyl compounds are often used in the synthesis of various organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex, given the presence of biphenyl and chloromethylphenyl groups. The exact structure would depend on the specific arrangement and bonding of these groups within the molecule.

Chemical Reactions Analysis

The compound would likely undergo reactions typical of aromatic hydrocarbons, such as electrophilic aromatic substitution. The presence of the chloromethylphenyl group could also introduce additional reactivity.

Scientific Research Applications

Molecular Structure and Supramolecular Assemblies

Research on compounds with similar structural frameworks, such as N,N'-bis(substituted)oxamide compounds, reveals insights into their molecular structure and supramolecular assemblies. For example, the study of an N,N'-bis(substituted)oxamide compound showed that the chlorohydroxyphenyl ring plane forms specific angles with the oxalamide unit, contributing to a three-dimensional supramolecular structure through classical hydrogen bonds (Wang et al., 2016). This research highlights the potential of such compounds in designing materials with precise molecular orientations and properties.

Synthetic Methodologies

The development of synthetic methodologies for oxalamides and related compounds is an area of significant interest. A novel one-pot synthetic approach has been developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the versatility of these compounds in synthetic chemistry and their potential applications in creating various biologically active molecules (Mamedov et al., 2016).

Catalysis

Copper-catalyzed coupling reactions of (hetero)aryl chlorides and amides using N,N'-bis(thiophen-2-ylmethyl)oxalamide as a catalyst component have been explored, indicating the role of oxalamide derivatives in facilitating challenging chemical transformations. This research suggests potential applications in pharmaceutical synthesis and material science (De et al., 2017).